![molecular formula C18H20Cl2N2O B6184532 N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide CAS No. 2624138-92-5](/img/new.no-structure.jpg)
N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide
Overview
Description
N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide is a synthetic organic compound with a complex structure It is characterized by the presence of a dichlorophenyl group, a propyl chain, and an acetamide moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide typically involves multiple steps. One common route starts with the reaction of 3,4-dichlorophenylpropylamine with formaldehyde and a suitable catalyst to form an intermediate. This intermediate is then reacted with 4-aminophenylacetamide under controlled conditions to yield the final product. The reaction conditions often include specific temperatures, solvents, and pH levels to ensure optimal yield and purity.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors, continuous flow systems, and automated monitoring are often employed to maintain consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.
Reduction: This reaction can remove oxygen-containing groups or add hydrogen atoms.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).
Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.
Scientific Research Applications
N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide has several scientific research applications:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: It is studied for its potential biological activity, including interactions with enzymes and receptors.
Medicine: It is investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.
Industry: It is used in the development of new materials with specific properties, such as polymers or coatings.
Mechanism of Action
The mechanism of action of N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
- N-[4-({[2-(3,4-dichlorophenyl)propyl]amino}methyl)phenyl]acetamide
- N-[4-({[2-(3,4-dichlorophenyl)ethyl]amino}methyl)phenyl]acetamide
- N-[4-({[2-(3,4-dichlorophenyl)methyl]amino}methyl)phenyl]acetamide
Uniqueness
This compound is unique due to its specific structural features, such as the propyl chain and the dichlorophenyl group. These features confer distinct chemical and biological properties, making it valuable for various applications.
Properties
CAS No. |
2624138-92-5 |
|---|---|
Molecular Formula |
C18H20Cl2N2O |
Molecular Weight |
351.3 |
Purity |
95 |
Origin of Product |
United States |
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